Cas no 2803410-21-9 (rac-(3R,4S)-1-acetyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-acetyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2803410-21-9
• MF: C₁₃H₁₄FNO₃
• MW: 251.253567218781
• CID: 5560806
• PubChem ID: 165996729
• Update Time: 2025-10-28

rac-(3R,4S)-1-acetyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-1-Acetyl-4-(4-fluorophenyl)-3-pyrrolidinecarboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-acetyl-4-(4-fluorophenyl)-, (3R,4S)-
• rac-(3R,4S)-1-acetyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H14FNO3/c1-8(16)15-6-11(12(7-15)13(17)18)9-2-4-10(14)5-3-9/h2-5,11-12H,6-7H2,1H3,(H,17,18)/t11-,12+/m1/s1
• InChI Key： RZFQQUWWGYESBW-NEPJUHHUSA-N
• SMILES： C1([C@@H]2[C@H](CN(C(C)=O)C2)C(O)=O)C=CC(=CC=1)F

Additional information on rac-(3R,4S)-1-acetyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid

rac-(3R,4S)-1-acetyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid: A Comprehensive Overview

rac-(3R,4S)-1-acetyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid, identified by the CAS registry number 2803410-21-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique structural properties and biological activities. The molecule features a pyrrolidine ring substituted with an acetyl group at position 1 and a carboxylic acid group at position 3, along with a fluorophenyl substituent at position 4. These structural elements contribute to its versatile reactivity and functional properties.

The synthesis of rac-(3R,4S)-1-acetyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions, including Friedel-Crafts alkylation, acetylation, and oxidation processes. Recent advancements in asymmetric synthesis techniques have enabled the selective formation of the (3R,4S) stereoisomer, which is critical for its intended applications in drug design. The stereochemistry of this compound plays a pivotal role in determining its pharmacokinetic properties, making it a valuable candidate for medicinal chemistry research.

Recent studies have highlighted the potential of rac-(3R,4S)-1-acetyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid as a precursor for bioactive molecules. For instance, researchers have explored its use in the development of novel antibiotics and antiviral agents. The fluorophenyl group imparts lipophilicity to the molecule, enhancing its ability to cross biological membranes. This property makes it an attractive lead compound for designing drugs targeting intracellular pathogens.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its pyrrolidine ring structure provides opportunities for polymerization and self-assembling behaviors. Scientists have investigated its potential as a building block for supramolecular materials and stimuli-responsive polymers. These applications underscore the versatility of CAS No. 2803410-21-9 beyond traditional drug discovery.

The physical and chemical properties of rac-(3R,4S)-1-acetyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies reveal that the compound exhibits a stable crystal structure with hydrogen bonding interactions dominating its solid-state behavior. Understanding these properties is essential for optimizing its synthesis and formulation processes.

In conclusion, rac-(3R,4S)-1-acetyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid, with its unique structural features and diverse functional groups, represents a valuable compound in contemporary chemical research. Its applications span across pharmaceuticals, materials science, and beyond, making it a subject of continued scientific interest. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its importance in the field.